Cas no 1261929-13-8 (3-(2-carboxy-4-fluorophenyl)-4-fluorobenzoic Acid)

3-(2-Carboxy-4-fluorophenyl)-4-fluorobenzoic acid is a fluorinated aromatic dicarboxylic acid derivative with applications in pharmaceutical and specialty chemical synthesis. Its bifunctional structure, featuring two carboxylic acid groups and strategically placed fluorine substituents, enhances reactivity and selectivity in coupling reactions, making it a valuable intermediate for drug development. The fluorine atoms improve metabolic stability and binding affinity in bioactive compounds. This compound exhibits high purity and consistent performance, suitable for use in medicinal chemistry and material science research. Its rigid aromatic backbone and functional group versatility facilitate the design of complex molecular architectures, particularly in the development of kinase inhibitors and other targeted therapeutics.

3-(2-carboxy-4-fluorophenyl)-4-fluorobenzoic Acid structure

1261929-13-8 structure

Product Name:3-(2-carboxy-4-fluorophenyl)-4-fluorobenzoic Acid

CAS No:1261929-13-8

MF:C₁₄H₈F₂O₄

MW:278.207731246948

MDL:MFCD18321528

CID:1223234

PubChem ID:53227401

Update Time:2025-10-16

3-(2-carboxy-4-fluorophenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-carboxy-4-fluorophenyl)-4-fluorobenzoic Acid
- 4,6'-Difluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
- 2-(5-CARBOXY-2-FLUOROPHENYL)-5-FLUOROBENZOIC ACID
- DTXSID70690957
- 1261929-13-8
- 2-(5-Carboxy-2-fluorophenyl)-5-fluorobenzoic acid, 95%
- MFCD18321528
- MDL： MFCD18321528
- Inchi： 1S/C14H8F2O4/c15-8-2-3-9(11(6-8)14(19)20)10-5-7(13(17)18)1-4-12(10)16/h1-6H,(H,17,18)(H,19,20)
- InChI Key： VULJYVNIOPOJPC-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1C(=O)O)F

Computed Properties

Exact Mass: 278.03906506g/mol
Monoisotopic Mass: 278.03906506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 74.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328756-5 g	2-(5-Carboxy-2-fluorophenyl)-5-fluorobenzoic acid, 95%; .	1261929-13-8	95%	5g	€1159.00	2023-04-26
abcr	AB328756-5g	2-(5-Carboxy-2-fluorophenyl)-5-fluorobenzoic acid, 95%; .	1261929-13-8	95%	5g	€1159.00	2025-04-21